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Compound of Interest

Compound Name: L-Iditol

Cat. No.: B1674375

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for L-Iditol. The information is intended to support researchers, scientists, and drug
development professionals in the safe and effective use of this compound. Given the limited
availability of specific toxicological data for L-Iditol, this guide incorporates data from the
closely related and structurally similar sugar alcohols, D-sorbitol and D-mannitol, to provide a
conservative and comprehensive safety profile. All data presented is for informational purposes
and should be supplemented by a thorough review of the most current Safety Data Sheet
(SDS) from your supplier and internal safety protocols.

Chemical and Physical Properties

A foundational understanding of the chemical and physical properties of L-Iditol is essential for
its safe handling and use in experimental settings.
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Property Value Reference

) (2S,3R,4R,5S)-hexane-
Chemical Name N/A
1,2,3,4,5,6-hexol

Molecular Formula CeH1406 N/A
Molecular Weight 182.17 g/mol N/A
CAS Number 488-45-9 N/A
Appearance White crystalline solid N/A
Melting Point 77 °C N/A
Boiling Point 235.55°C (rough estimate) N/A
Solubility Soluble in water N/A

Hazard Identification and GHS Classification

The classification of L-lditol under the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals presents some inconsistencies across different suppliers. While
some sources do not classify it as hazardous, others provide the following classifications. It is
prudent to handle L-Iditol with the assumption of the higher hazard classification until more
definitive data is available.

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ) )
with long-lasting effects

Signal Word: Warning

Hazard Pictograms:

e lialt text
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Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P330: Rinse mouth.
e P391: Collect spillage.

e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data

Direct experimental toxicological data for L-Iditol is limited. The available information is an

estimated Acute Toxicity Estimate (ATE) for oral and dermal routes. To provide a more

complete picture, this section includes data for the surrogate compounds D-sorbitol and D-

mannitol.
Substance Test Species Route Value Reference
L-Iditol ATE Oral >2000 mg/kg [1]
L-Iditol ATE Dermal >2000 mg/kg [1]
D-Sorbitol LD50 Rat Oral 15,900 mg/kg  [2]
D-Sorbitol LD50 Rat Oral >18,000 [3]
mg/kg
D-Mannitol LD50 Rat Oral 13,500 mg/kg  [4]
D-Mannitol LD50 Mouse Oral 22,000 mg/kg  [5]
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Based on the data from surrogate compounds, L-Iditol is expected to have low acute oral
toxicity.

Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are critical to minimizing exposure and ensuring laboratory safety.

Engineering Controls

o Work in a well-ventilated area. If dusts are generated, use a fume hood or other local
exhaust ventilation.

o Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated and engineering controls are not sufficient, a
NIOSH-approved particulate respirator is recommended.

General Hygiene Measures

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

e Handle in accordance with good industrial hygiene and safety practice.
First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.
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 In Case of Skin Contact: Wash off with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation develops.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Accidental Release Measures
Prompt and safe cleanup of spills is necessary to prevent contamination and exposure.
o Personal Precautions: Use personal protective equipment. Avoid dust formation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Carbon oxides may be formed during
combustion.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Stability and Reactivity

o Reactivity: No data available.

e Chemical Stability: Stable under recommended storage conditions.
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» Possibility of Hazardous Reactions: No data available.
» Conditions to Avoid: No data available.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides.

Ecological Information

The environmental fate and ecotoxicity of L-Iditol are not well-documented. One supplier
classifies it as very toxic to aquatic life with long-lasting effects[3]. However, no specific
ecotoxicity data (e.g., LC50 for fish, EC50 for daphnia) is readily available. Data for surrogate
compounds is also limited, with D-sorbitol being described as not regarded as dangerous for
the environment and readily biodegradable[3]. Given the conflicting information, it is crucial to
prevent the release of L-Iditol into the environment.

Experimental Protocols

The determination of acute oral toxicity, such as the LD50 value, is typically conducted
following standardized guidelines from the Organisation for Economic Co-operation and
Development (OECD).

OECD Test Guideline 423: Acute Toxic Class Method

This method is a stepwise procedure using a small number of animals per step to classify a
substance into a toxicity class.
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OECD Test Guideline 423 Workflow

Signaling Pathways

L-lditol is metabolized in a variety of organisms through the action of L-iditol 2-
dehydrogenase. This enzyme is part of the sorbitol-aldose reductase pathway and plays a role
in fructose and mannose metabolism.

Metabolic Conversion of L-Iditol to L-Sorbose

Logical Relationships

The relationship between the chemical properties of L-Iditol and the necessary handling
precautions can be visualized as follows:
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Relationship between Properties and Precautions

Disclaimer: This document is intended for informational purposes only and does not constitute
a legal or certified safety guide. Always refer to the Safety Data Sheet provided by the
manufacturer and follow all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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